Cas no 19781-14-7 (2-Octanone,3,5-dimethyl-)

2-Octanone,3,5-dimethyl- structure
2-Octanone,3,5-dimethyl- structure
Product Name:2-Octanone,3,5-dimethyl-
CAS No:19781-14-7
MF:C10H20O
MW:156.265203475952
CID:123757
PubChem ID:537874
Update Time:2025-04-18

2-Octanone,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanone,3,5-dimethyl-
    • 3,5-DIMETHYL-2-OCTANONE
    • 3,5-dimethyloctan-2-one
    • 2-Octanone,3,5-dimethyl
    • 3,5-Dimethyl-2-octanon
    • 2-Octanone, 3,5-dimethyl-
    • 19781-14-7
    • HSMZFNPREAWEOC-UHFFFAOYSA-N
    • AKOS011548930
    • SCHEMBL1784139
    • FT-0724883
    • DTXSID70337012
    • Inchi： 1S/C10H20O/c1-5-6-8(2)7-9(3)10(4)11/h8-9H,5-7H2,1-4H3
    • InChI Key： HSMZFNPREAWEOC-UHFFFAOYSA-N
    • SMILES： O=C(C)C(C)CC(C)CCC

Computed Properties

  • Exact Mass: 156.15100
  • Monoisotopic Mass: 156.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.03780

2-Octanone,3,5-dimethyl- Customs Data

  • HS CODE：2914190090
  • Customs Data：

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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